Cas no 73229-39-7 (4-Methylthiophene-3-carbonitrile)

• Product Name: 4-Methylthiophene-3-carbonitrile
• CAS No: 73229-39-7
• Molecular Formula: C₆H₅NS
• Molecular Weight: 123.1756
• MDL: MFCD18415975
• CID: 542812
• PubChem ID: 12565786

4-Methylthiophene-3-carbonitrile Properties

Names and Identifiers

• 4-Methylthiophene-3-carbonitrile
• 3-Thiophenecarbonitrile, 4-methyl-
• 3-Cyano-4-methyl-thiophen
• 3-cyano-4-methylthiophene
• 3-Thiophenecarbonitrile,4-methyl
• 4-methyl-thiophene-3-carbonitrile
• 73229-39-7
• CS-0103360
• AS-77495
• YCA22939
• AKOS016007291
• Z1255398661
• SCHEMBL131541
• DTXSID60502757
• D76347
• EN300-105325
• AC-27191
• FT-0740250
• DA-17073

• MDL： MFCD18415975
• InChIKey： GJMSUOPXSZFRTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5NS/c1-5-3-8-4-6(5)2-7/h3-4H,1H3
• SMILES： CC1=CSC=C1C#N

Computed Properties

• Exact Mass: 123.01400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 123.01427034g/mol
• Heavy Atom Count: 8
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• LogP: 1.92818
• PSA: 52.03000

4-Methylthiophene-3-carbonitrile Security Information

4-Methylthiophene-3-carbonitrile Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%